4,4,6-trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-bromobenzoate

• Molecular Formula: C21H16BrNO4
• Molecular Weight: 426.3 g/mol
• IUPAC Name: (9,11,11-trimethyl-2,3-dioxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-6-yl) 3-bromobenzoate
• InChI: InChI=1S/C21H16BrNO4/c1-11-10-21(2,3)23-17-15(11)8-14(9-16(17)18(24)19(23)25)27-20(26)12-5-4-6-13(22)7-12/h4-10H,1-3H3
• InChI Key: JGPWMEPYEKBITC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N2C3=C1C=C(C=C3C(=O)C2=O)OC(=O)C4=CC(=CC=C4)Br)(C)C

Description

This compound is a brominated benzoate ester derivative of the pyrrolo[3,2,1-ij]quinolinone scaffold. Its molecular formula is C21H16BrNO4, with an average molecular mass of approximately 410.27 g/mol (calculated from structural analogs in ). The core structure consists of a fused pyrroloquinolinone system with three methyl substituents (4,4,6-trimethyl) and a 1,2-diketone moiety. The 8-position is esterified with 3-bromobenzoic acid, introducing a bromine atom para to the ester linkage. This substitution is significant for modulating electronic and steric properties, which may influence biological activity and physicochemical behavior .

The compound’s synthesis likely follows established protocols for analogous esters, such as condensation reactions between pyrrolo[3,2,1-ij]quinoline-1,2-dione precursors and activated bromobenzoic acid derivatives (e.g., acyl chlorides) in polar aprotic solvents (). Purification methods include column chromatography and recrystallization, as described for structurally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4,6-trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-bromobenzoate typically involves multiple steps. One common approach starts with the preparation of the pyrroloquinoline core, followed by the introduction of the bromobenzoate ester group. The key steps in the synthesis may include:

Formation of the Pyrroloquinoline Core: This step often involves the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Bromobenzoate Ester Group: This step can be achieved through esterification reactions using 3-bromobenzoic acid and suitable alcohols in the presence of catalysts like sulfuric acid or p-toluenesulfonic acid.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to improve yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-bromobenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the bromine atom, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-bromobenzoate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4,4,6-trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-bromobenzoate involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting enzyme activity by binding to the active site.

Modulating Signaling Pathways: Affecting cellular signaling pathways involved in inflammation or cell proliferation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4,4,6-trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-bromobenzoate with key analogs, focusing on structural variations, physicochemical properties, and biological relevance:

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Findings	References
4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3-fluorobenzoate	3-Fluorobenzoate	C21H16FNO4	365.35	Higher solubility in polar solvents due to fluorine’s electronegativity; 95% purity
4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3,4,5-trimethoxybenzoate	3,4,5-Trimethoxybenzoate	C24H23NO7	437.44	Enhanced π-stacking potential from methoxy groups; NMR-confirmed planar aromaticity
4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 4-methylbenzoate	4-Methylbenzoate	C22H19NO4	361.39	Improved lipophilicity (logP ~3.26); used in pharmacokinetic studies
4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 3,5-dinitrobenzoate	3,5-Dinitrobenzoate	C21H15N3O8	437.36	Strong electron-withdrawing groups; potential CYP enzyme inhibition activity
Target Compound : 4,4,6-Trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[...]-8-yl 3-bromobenzoate	3-Bromobenzoate	C21H16BrNO4	~410.27	High molar mass due to bromine; expected lower solubility in aqueous media

Key Comparisons:

Electronic Effects: The 3-bromo substituent introduces steric bulk and moderate electron-withdrawing effects, contrasting with the electron-donating methoxy groups in the trimethoxy analog . This difference may alter binding affinities in enzyme inhibition assays (e.g., CYP enzymes) compared to the fluoro and methyl derivatives .

Physicochemical Properties :

• Solubility : The bromo analog’s lower solubility (predicted logSw ≈ -3.94) compared to the fluoro (logSw ≈ -3.5) and methyl derivatives aligns with its higher molecular weight and halogen hydrophobicity .
• Thermal Stability : Brominated aromatics generally exhibit higher melting points (e.g., 213–215°C for the trimethoxy analog vs. ~200°C estimated for the bromo compound).

Synthetic Accessibility :

• The bromo derivative’s synthesis requires bromobenzoic acid activation, which is more challenging than fluorobenzoate preparation due to bromine’s lower reactivity in esterification .
• Yields for brominated analogs are typically lower (~70–77%) compared to methoxy-substituted derivatives (~85%) .